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Compound of Interest

Compound Name: PSB36

Cat. No.: B1663691 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of PSB36, a

potent and selective A1 adenosine receptor antagonist. These guidelines are intended for use

in a laboratory research setting.

Quantitative Data Summary
The following table summarizes the key physicochemical properties of PSB36.
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Property Value Source(s)

Molecular Formula C₂₁H₃₀N₄O₃ [1][2][3][4]

Molecular Weight 386.49 g/mol [1][3][4]

CAS Number 524944-72-7 [1][3][4]

Appearance White to off-white solid [3]

Purity ≥98% (HPLC) [1][5]

Solubility
Soluble to 100 mM in DMSO

and 100 mM in ethanol
[1]

≥ 20 mg/mL in DMSO (~51.75

mM)
[3][4]

Storage (Powder) Desiccate at +4°C [1]

-20°C for up to 3 years [3][4]

2-8°C

Storage (In Solvent) -80°C for up to 6 months [3][4]

-20°C for up to 1 month [3][4]

Experimental Protocols
Safety Precautions

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling chemical compounds.

Handle PSB36 powder in a chemical fume hood to avoid inhalation.

Refer to the manufacturer's Safety Data Sheet (SDS) for complete safety information.

Preparation of a 10 mM PSB36 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of PSB36 in dimethyl

sulfoxide (DMSO).
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Materials:

PSB36 powder

Anhydrous or molecular biology grade DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated analytical balance

Micropipettes

Procedure:

Determine the required mass of PSB36:

Use the following formula to calculate the mass of PSB36 required to prepare the desired

volume of a 10 mM stock solution:

Mass (mg) = Desired Volume (mL) x 10 mmol/L x 386.49 g/mol / 1000

Example Calculation for 1 mL of 10 mM stock solution:

Mass (mg) = 1 mL x 10 mmol/L x 386.49 g/mol / 1000 = 3.8649 mg

Weighing PSB36:

Carefully weigh out the calculated amount of PSB36 powder using an analytical balance

and place it into a sterile microcentrifuge tube or vial.

Dissolving in DMSO:

Add the desired volume of DMSO to the tube containing the PSB36 powder.

Vortex the tube vigorously for 1-2 minutes until the compound is completely dissolved.

Gentle warming in a water bath may be used to aid dissolution if necessary.
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Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the 10 mM PSB36 stock solution into

smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[3][4] When

stored at -20°C, it is recommended to use the solution within one month.[3]

Preparation of Working Solutions
This protocol outlines the dilution of the PSB36 stock solution to prepare working solutions for

treating cells in culture.

Procedure:

Thaw a stock solution aliquot:

On the day of the experiment, thaw one aliquot of the 10 mM PSB36 stock solution at

room temperature.

Dilution into cell culture medium:

Dilute the stock solution directly into pre-warmed cell culture medium to achieve the

desired final concentration.

Example: To prepare 1 mL of a 10 µM working solution from a 10 mM stock, add 1 µL of

the stock solution to 999 µL of medium.

Note: The final concentration of DMSO in the culture medium should be kept low (typically

≤ 0.1%) to avoid solvent-induced cytotoxicity.

Cell Treatment:

Remove the existing medium from the cultured cells and replace it with the medium

containing the desired final concentration of PSB36.

Incubate the cells for the desired experimental duration.
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Diagrams
Experimental Workflow

Preparation of PSB36 Stock Solution

Preparation of Working Solution

1. Calculate Mass of PSB36
(Mass = Volume x Concentration x MW)

2. Weigh PSB36 Powder

3. Dissolve in DMSO

4. Vortex to Mix

5. Aliquot into Single-Use Tubes

6. Store at -80°C or -20°C

7. Thaw Stock Aliquot

For Experiment

8. Dilute in Culture Medium

9. Treat Cells
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Click to download full resolution via product page

Caption: Workflow for preparing PSB36 stock and working solutions.

Signaling Pathway
PSB36 is a potent and selective antagonist of the A1 adenosine receptor (A1R).[1][5][6] The

A1R is a G protein-coupled receptor (GPCR) that, upon activation by its endogenous ligand

adenosine, couples to inhibitory G proteins (Gi/o). This activation leads to the inhibition of

adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. By blocking the

binding of adenosine to A1R, PSB36 prevents these downstream signaling events.
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Caption: PSB36 antagonism of the Adenosine A1 Receptor pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rndsystems.com [rndsystems.com]

2. Psb 36 | C21H30N4O3 | CID 11689583 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. medchemexpress.com [medchemexpress.com]

4. file.medchemexpress.com [file.medchemexpress.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1663691?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663691?utm_src=pdf-body
https://www.benchchem.com/product/b1663691?utm_src=pdf-body
https://www.rndsystems.com/products/psb-36_2019
https://www.scbt.com/p/psb-36-524944-72-7
https://www.merckmillipore.com/INTL/en/product/Adenosine-A1-Receptor-Antagonist-II-PSB-36-CAS-524944-72-7-Calbiochem,EMD_BIO-119148
https://www.benchchem.com/product/b1663691?utm_src=pdf-body
https://www.benchchem.com/product/b1663691?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663691?utm_src=pdf-body
https://www.benchchem.com/product/b1663691?utm_src=pdf-custom-synthesis
https://www.rndsystems.com/products/psb-36_2019
https://pubchem.ncbi.nlm.nih.gov/compound/psb-36
https://www.medchemexpress.com/psb36.html
https://file.medchemexpress.com/batch_PDF/HY-103175/PSB36-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. scbt.com [scbt.com]

6. merckmillipore.com [merckmillipore.com]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of PSB36
Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663691#how-to-prepare-psb36-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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